Tellanylidenestannane

• CAS No.: 12040-02-7
• Molecular Formula: SnTe
• Molecular Weight: 246.3 g/mol
• IUPAC Name: tellanylidenetin
• InChI: InChI=1S/Sn.Te
• InChI Key: WYUZTTNXJUJWQQ-UHFFFAOYSA-N
• SMILES: [SnH2]=[Te]
• Canonical SMILES: [Sn]=[Te]
• physical_description: Grey odorless crystalline solid; [MSDSonline]
• Pictograms: Irritant

Description

Tellanylidenestannane, also known as Tin (II) Telluride, is a chemical compound with the molecular formula SnTe. It is a grey solid with a melting point of 780°C and a molecular weight of 246.310. This compound is known for its unique properties and applications in various fields, including semiconductors and thermoelectric materials .

Preparation Methods

Synthetic Routes and Reaction Conditions

Tellanylidenestannane can be synthesized through several methods. One common approach involves the direct reaction of tin and tellurium at high temperatures. The reaction is typically carried out in a sealed tube to prevent the escape of volatile components. The reaction conditions include heating the mixture to temperatures around 780°C until the reaction is complete .

Industrial Production Methods

In industrial settings, this compound is produced in bulk quantities using similar high-temperature synthesis methods. The compound is often packaged in glass ampules, bottles, or metal ampules to ensure its stability and purity during storage and transportation .

Chemical Reactions Analysis

Types of Reactions

Tellanylidenestannane undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the specific reagents and conditions used.

Common Reagents and Conditions

Oxidation: this compound can be oxidized using strong oxidizing agents such as nitric acid or hydrogen peroxide. The reaction typically occurs at elevated temperatures.

Reduction: Reduction of this compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions involve the replacement of tellurium with other elements or groups. These reactions often require specific catalysts and controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield tin oxides and tellurium oxides, while reduction can produce elemental tin and tellurium .

Scientific Research Applications

Tellanylidenestannane has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other tin and tellurium compounds.

Biology: Research has explored its potential biological effects and interactions with biological systems.

Medicine: This compound has shown promise as an anticancer agent and may have applications in the treatment of other diseases.

Industry: It is used in the manufacturing of semiconductors and thermoelectric materials, improving product quality and efficiency.

Mechanism of Action

The mechanism by which Tellanylidenestannane exerts its effects involves its interaction with molecular targets and pathways. In biological systems, it may interact with cellular components, leading to various biochemical effects. The exact molecular targets and pathways are still under investigation, but its potential as an anticancer agent suggests it may interfere with cellular proliferation and survival pathways.

Comparison with Similar Compounds

Similar Compounds

Tin (II) Oxide (SnO): Similar in structure but lacks the tellurium component.

Tin (IV) Telluride (SnTe2): Contains a higher oxidation state of tin and additional tellurium atoms.

Lead Telluride (PbTe): Another telluride compound with similar thermoelectric properties.

Uniqueness

Tellanylidenestannane is unique due to its specific combination of tin and tellurium, which imparts distinct electronic and thermoelectric properties. Its ability to undergo various chemical reactions and its applications in multiple fields make it a valuable compound for research and industrial use .